(R)-methyl 2-amino-2-(5-bromo-2-fluorophenyl)propanoate

• Molecular Formula: C10H11BrFNO2
• Molecular Weight: 276.10 g/mol
• IUPAC Name: methyl (2R)-2-amino-2-(5-bromo-2-fluorophenyl)propanoate
• InChI: InChI=1S/C10H11BrFNO2/c1-10(13,9(14)15-2)7-5-6(11)3-4-8(7)12/h3-5H,13H2,1-2H3/t10-/m1/s1
• InChI Key: YHHWOAUHXSLPKN-SNVBAGLBSA-N
• Isomeric SMILES: C[C@@](C1=C(C=CC(=C1)Br)F)(C(=O)OC)N
• Canonical SMILES: CC(C1=C(C=CC(=C1)Br)F)(C(=O)OC)N

Description

(R)-methyl 2-amino-2-(5-bromo-2-fluorophenyl)propanoate is a useful research compound. Its molecular formula is C10H11BrFNO2 and its molecular weight is 276.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrolysis of the (RS)-5-(5-bromo-2-fluoro-phenyl)-5-methyl-imidazolidine-2,4-dione with 6 N sodium hydroxide solution and esterification of the resulting (RS)-2-amino-2-(5-bromo-2-fluoro-phenyl)-propionic acid with methanol and thionylchloride yielded the (RS)-2-amino-2-(5-bromo-2-fluoro-phenyl)-propionic acid methylester as a light yellow oil. The purity of the product allowed using it in the next step without further purification. Mass (calculated) C10H11BrFNO2 [276.107]; (found) [M+H]+=276 and [M+2+H]+=278.